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Compound of Interest

Compound Name: GRL-0496

Cat. No.: B15567686 Get Quote

Application Notes and Protocols: GRL-0496
For Researchers, Scientists, and Drug Development Professionals

Introduction
GRL-0496 is a potent, covalent inhibitor of the SARS-CoV 3CL protease (3CLpro), also known

as the main protease (Mpro). This enzyme is critical for the proteolytic processing of the viral

polyprotein, an essential step in the coronavirus replication cycle. By inhibiting 3CLpro, GRL-
0496 effectively blocks viral replication, demonstrating antiviral activity. These application notes

provide detailed information on the solubility of GRL-0496 and protocols for its preparation for

in vitro studies.

Chemical and Physical Properties
A summary of the key chemical and physical properties of GRL-0496 is provided in the table

below. This information is essential for accurate preparation of stock solutions and subsequent

dilutions for experimental use.
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Property Value

Formal Name
1H-Indole-4-carboxylic acid, 5-chloro-3-pyridinyl

ester

Molecular Formula C₁₄H₉ClN₂O₂

Molecular Weight 272.70 g/mol [1]

CAS Number 1087243-14-8[1]

Purity >98%[1]

Formulation Powder[1]

Solubility
The solubility of GRL-0496 in commonly used solvents for in vitro research is crucial for

designing experiments. The following table summarizes its solubility data. It is recommended to

use ultrasonic agitation to aid dissolution.

Solvent Solubility

DMSO Up to 30 mg/mL[1]

Ethanol Up to 25 mg/mL[1]

GRL-0496 Mechanism of Action
GRL-0496 targets the SARS-CoV 3CL protease, a key enzyme in the viral life cycle. The

diagram below illustrates the role of 3CLpro in the proteolytic processing of the viral polyprotein

and the inhibitory action of GRL-0496.
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Caption: Mechanism of action of GRL-0496.

Experimental Protocols
Preparation of GRL-0496 Stock Solutions
This protocol describes the preparation of a 10 mM stock solution of GRL-0496 in DMSO.

Materials:

GRL-0496 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:
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Calculate the required mass of GRL-0496: To prepare a 10 mM stock solution, use the

following formula: Mass (mg) = 10 mM * 272.70 g/mol * Volume (L) For 1 mL of a 10 mM

stock solution, you will need 2.727 mg of GRL-0496.

Weigh the GRL-0496: Accurately weigh the calculated amount of GRL-0496 powder and

place it in a sterile microcentrifuge tube.

Add DMSO: Add the desired volume of anhydrous DMSO to the microcentrifuge tube

containing the GRL-0496 powder.

Dissolve the compound: Vortex the solution vigorously until the powder is completely

dissolved. If necessary, use a sonicator to aid dissolution.

Storage: Store the stock solution at -20°C for up to one month or at -80°C for up to six

months.[2] Avoid repeated freeze-thaw cycles.

General Workflow for In Vitro Antiviral Assay
The following diagram outlines a general workflow for an in vitro antiviral assay using GRL-
0496.
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1. Seed Vero E6 cells in a 96-well plate

2. Infect cells with SARS-CoV

3. Treat infected cells with serial dilutions of GRL-0496

4. Incubate for 48 hours

5. Assess Cytopathic Effect (CPE)

6. Determine EC50 value

Click to download full resolution via product page

Caption: General workflow for an in vitro antiviral assay.

Protocol for In Vitro Antiviral Assay in Vero E6 Cells
This protocol is based on a previously published study and can be adapted for specific

experimental needs.[3]

Materials:

Vero E6 cells

Dulbecco's Modified Eagle Medium (DMEM)
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Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

SARS-CoV

GRL-0496 stock solution (10 mM in DMSO)

96-well plates

Biosafety Level 3 (BSL-3) facility and procedures

Procedure:

Cell Seeding: Seed Vero E6 cells in a 96-well plate at a density of 2 x 10⁴ cells per well in

DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin. Incubate overnight at

37°C in a 5% CO₂ incubator.

Preparation of GRL-0496 dilutions: Prepare serial dilutions of the GRL-0496 stock solution in

DMEM to achieve the desired final concentrations for the assay.

Infection: On the day of the experiment, remove the cell culture medium and infect the cells

with SARS-CoV at a multiplicity of infection (MOI) of 0.01 in serum-free DMEM.

Treatment: After a 1-hour incubation period, remove the viral inoculum and add 100 µL of

DMEM containing the various concentrations of GRL-0496. Include a vehicle control

(DMSO) and a no-virus control.

Incubation: Incubate the plate for 48 hours at 37°C in a 5% CO₂ incubator.

Assessment of Antiviral Activity: The antiviral activity can be determined by various methods,

such as a cytopathic effect (CPE) reduction assay, plaque reduction assay, or by quantifying

viral RNA using RT-qPCR.

Data Analysis: Calculate the 50% effective concentration (EC₅₀) by plotting the percentage of

inhibition against the log of the drug concentration and fitting the data to a dose-response

curve. GRL-0496 has a reported EC₅₀ of 6.9 µM against SARS-CoV.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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